2-(2,4,6-Trifluorophenyl)-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione

• CAS RN: 59280-75-0
• Molecular Formula: C14H10F3NO2
• Molecular Weight: 281.23 g/mol
• IUPAC Name: 2-(2,4,6-trifluorophenyl)-4,5,6,7-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C14H10F3NO2/c15-7-5-10(16)12(11(17)6-7)18-13(19)8-3-1-2-4-9(8)14(18)20/h5-6H,1-4H2
• InChI Key: CGNDKGLHBJCRHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N(C2=O)C3=C(C=C(C=C3F)F)F

Description

2-(2,4,6-Trifluorophenyl)-4,5,6,7-tetrahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C14H10F3NO2 and its molecular weight is 281.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.3 parts of 3,4,5,6-tetrahydrophthalic anhydride in 100 parts of glacial acetic acid was treated with 5 parts of 2,4,6-trifluoroaniline at once. After refluxing for 24 hours, the acetic acid was stripped from the reaction mixture under 300 mm Hg. pressure. The residue was dissolved in 100 parts of methylene chloride and washed with 100 parts of 10% aqueous sodium carbonate solution. After drying over anhydrous sodium sulfate, the solution was stripped under 300 mm Hg. pressure. The resulting pink oil was crystallized from 70 parts of methanol at -40° C. to yield 4.7 parts white crystals of 2-(2,4,6-trifluorophenyl)-4,5,6,7-tetrahydro-2H-isoindole-1,3-dione melting at 91°-92° C.